Cas no 160669-31-8 (2(5H)-Furanone,4-[2-[(4S,4aS,7S,8aS)-3,4,4a,5,6,7,8,8a-octahydro-4,7-dihydroxy-2-(hydroxymethyl)-5,5,8a-trimethyl-1-naphthalenyl]ethyl]-)

• Product Name: 2(5H)-Furanone,4-[2-[(4S,4aS,7S,8aS)-3,4,4a,5,6,7,8,8a-octahydro-4,7-dihydroxy-2-(hydroxymethyl)-5,5,8a-trimethyl-1-naphthalenyl]ethyl]-
• CAS No: 160669-31-8
• MF: C₂₀H₃₀O₅
• MW: 350.449206829071
• CID: 149583
• Update Time: 2024-03-05

2(5H)-Furanone,4-[2-[(4S,4aS,7S,8aS)-3,4,4a,5,6,7,8,8a-octahydro-4,7-dihydroxy-2-(hydroxymethyl)-5,5,8a-trimethyl-1-naphthalenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-[2-[(4S,4aS,7S,8aS)-3,4,4a,5,6,7,8,8a-octahydro-4,7-dihydroxy-2-(hydroxymethyl)-5,5,8a-trimethyl-1-naphthalenyl]ethyl]-
• 2(5H)-Furanone,4-[2-[3,4,4a,5,6,7,8,8a-octahydro-4,7-dihydroxy-2-(hydroxymethyl)-5,5,8a-trimethyl-1-naphthalenyl]ethyl]-,[4S-(4a,4aa,7a,8ab)]-
• Amoenolide B
• 2α,6α,16,17-Tetrahydroxylabda-8,13-dien-15-oic acid γ-lactone
• 4-{2-[(4S,4aS,7S,8aS)-4,7-dihydroxy-2-(hydroxymethyl)-5,5,8a-trimethyl-3,4,4a,5,6,7,8,8a-octahydronaphthalen-1-yl]ethyl}-2,5-dihydrofuran-2-one

• Inchi： 1S/C20H30O5/c1-19(2)8-14(22)9-20(3)15(5-4-12-6-17(24)25-11-12)13(10-21)7-16(23)18(19)20/h6,14,16,18,21-23H,4-5,7-11H2,1-3H3
• InChI Key： AFDSRXAFGCVZJA-UHFFFAOYSA-N
• SMILES： CC1(C2C(CC(=C(C2(C)CC(O)C1)CCC1COC(=O)C=1)CO)O)C

Computed Properties

• Exact Mass: 350.2094
• Monoisotopic Mass: 350.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones